Cas no 2092211-84-0 (3-chloro-2-methyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole)

• Product Name: 3-chloro-2-methyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole
• CAS No: 2092211-84-0
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• CID: 5239950
• Update Time: 2025-09-27

3-chloro-2-methyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrazole, 3-chloro-2,4,5,6-tetrahydro-2-methyl-
• 3-chloro-2-methyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole

• Inchi： 1S/C6H8ClN3/c1-10-6(7)4-2-8-3-5(4)9-10/h8H,2-3H2,1H3
• InChI Key： NJAXDTVRWQUUMK-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C2CNCC2=N1

Additional information on 3-chloro-2-methyl-2H,4H,5H,6H-pyrrolo3,4-cpyrazole

3-Chloro-2-Methyl-2H,4H,5H,6H-Pyrrolo[3,4-c]Pyrazole: A Comprehensive Overview

The compound 3-chloro-2-methyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole, identified by the CAS number 2092211-84-0, is a heterocyclic aromatic compound with a unique structure that combines pyrrole and pyrazole moieties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems and its ability to interact with key molecular targets.

The synthesis of 3-chloro-2-methyl-pyrrolo[3,4-c]pyrazole involves a multi-step process that typically includes the formation of the pyrrole ring followed by the incorporation of the pyrazole moiety. Researchers have explored various methodologies to optimize the synthesis pathway, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Recent studies have demonstrated that 3-chloro-2-methyl-pyrrolo[3,4-c]pyrazole exhibits significant activity against several disease-related targets. For instance, it has shown promise as an inhibitor of kinase enzymes, which are critical in various cellular signaling pathways. This activity suggests its potential use in the development of anti-cancer drugs.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a semiconductor material in organic field-effect transistors (OFETs), where it has shown moderate charge carrier mobility. These findings highlight its potential in advancing next-generation electronic devices.

The structural features of 3-chloro-2-methyl-pyrrolo[3,4-c]pyrazole play a crucial role in determining its reactivity and biological activity. The presence of electron-withdrawing groups such as chlorine enhances its electrophilic character, making it more susceptible to nucleophilic attacks. This property is particularly advantageous in designing bioactive molecules that can interact with specific protein targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its conformational flexibility and binding affinity towards various biological targets. For example, molecular docking simulations have revealed that this compound can bind effectively to G-protein coupled receptors (GPCRs), which are important drug targets for treating cardiovascular diseases and neurodegenerative disorders.

The stability and solubility of 3-chloro-2-methyl-pyrrolo[3,4-c]pyrazole are critical factors that influence its suitability for various applications. Experimental studies have shown that this compound exhibits moderate stability under physiological conditions but may degrade under harsh conditions such as high pH or elevated temperatures. Its solubility profile has been optimized through structural modifications, enabling better bioavailability when used as a drug candidate.

In conclusion, 3-chloro-2-methyl-pyrrolo[3,4-c]pyrazole, with CAS number 2092211-84-0, represents a versatile compound with wide-ranging applications across multiple scientific disciplines. Its unique structure and reactivity make it an attractive candidate for both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.